Cas no 1010296-67-9 (1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole)

• Product Name: 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole
• CAS No: 1010296-67-9
• MF: C₉H₆N₄S
• MW: 202.23573923111
• CID: 5320467
• Update Time: 2025-11-04

1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine, 4-(1H-imidazol-1-yl)-
• 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole

• Inchi： 1S/C9H6N4S/c1-4-14-8-7(1)11-5-12-9(8)13-3-2-10-6-13/h1-6H
• InChI Key： GDWTXWKXVZLIES-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=NC=C2)=C2SC=CC2=N1

Additional information on 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole

Recent Advances in the Study of 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole (CAS: 1010296-67-9)

The compound 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole (CAS: 1010296-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic scaffold, which combines a thienopyrimidine core with an imidazole moiety, has demonstrated potential as a versatile pharmacophore in drug discovery. Recent studies have focused on its applications in targeting various disease pathways, particularly in oncology and infectious diseases.

One of the key areas of research has been the exploration of 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole as a kinase inhibitor. Kinases play a critical role in cell signaling and are often dysregulated in cancers. Preliminary in vitro studies have shown that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its anticancer properties, recent investigations have highlighted the antimicrobial potential of 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole. Researchers have synthesized and evaluated a series of analogs for their activity against bacterial and fungal pathogens. Notably, certain derivatives have shown potent activity against drug-resistant strains, such as MRSA and Candida albicans, indicating its utility in addressing the growing challenge of antimicrobial resistance.

The synthetic accessibility of 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole has also been a focus of recent studies. Advances in green chemistry and catalytic methods have enabled more efficient and scalable synthesis routes, reducing the environmental impact and cost of production. These developments are critical for facilitating further preclinical and clinical evaluation of this compound and its derivatives.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole. Current research is addressing issues such as bioavailability, metabolic stability, and off-target effects through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into viable therapeutic candidates.

In conclusion, 1-{thieno[3,2-d]pyrimidin-4-yl}-1H-imidazole (CAS: 1010296-67-9) represents a promising scaffold with diverse therapeutic applications. Ongoing research is uncovering its full potential, and future studies will likely expand its utility in drug discovery. The integration of computational modeling, high-throughput screening, and medicinal chemistry approaches will be instrumental in advancing this compound toward clinical development.